![molecular formula C16H24N2O2 B248140 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide](/img/structure/B248140.png)
3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide is a chemical compound that belongs to the class of morpholine derivatives. It is a white crystalline powder that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide involves its ability to bind to the active site of HDACs and LSD1 enzymes, thereby inhibiting their activity. This results in the accumulation of acetylated histones and demethylated lysine residues, which can affect gene expression and cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in various cancer cell lines. It also exhibits anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide in lab experiments include its high selectivity and potency towards HDACs and LSD1 enzymes, as well as its ability to modulate epigenetic modifications. However, its limitations include its potential toxicity and off-target effects, which need to be carefully evaluated in future studies.
Future Directions
There are several future directions for the research on 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide. These include the development of more selective and potent analogs, the investigation of its potential applications in other disease models, and the elucidation of its molecular mechanism of action. Additionally, the use of this compound as a chemical probe for studying the function of other proteins and enzymes in biological systems can also be explored.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in scientific research. Its selective inhibition of HDACs and LSD1 enzymes makes it a valuable tool for investigating epigenetic modifications and gene regulation. However, further studies are needed to fully understand its mechanism of action, toxicity, and potential applications in other disease models.
Synthesis Methods
The synthesis of 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide involves the reaction of 2,6-dimethylmorpholine with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain the final compound.
Scientific Research Applications
3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide has been studied for its potential applications as a chemical probe for investigating the function of various proteins and enzymes in biological systems. It has been shown to selectively inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and lysine-specific demethylase 1 (LSD1), which play important roles in gene regulation and epigenetic modifications.
properties
Molecular Formula |
C16H24N2O2 |
---|---|
Molecular Weight |
276.37 g/mol |
IUPAC Name |
3-(2,6-dimethylmorpholin-4-yl)-N-(3-methylphenyl)propanamide |
InChI |
InChI=1S/C16H24N2O2/c1-12-5-4-6-15(9-12)17-16(19)7-8-18-10-13(2)20-14(3)11-18/h4-6,9,13-14H,7-8,10-11H2,1-3H3,(H,17,19) |
InChI Key |
RWLAAXSFFQAGPX-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=CC(=C2)C |
Canonical SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=CC(=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.